Cas no 895639-84-6 (2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide)

• Product Name: 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide
• CAS No: 895639-84-6
• MF: C₂₆H₂₁ClN₂O₃
• MW: 444.909545660019
• CID: 5954278
• PubChem ID: 18560415
• Update Time: 2025-10-05

2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide
• 1(4H)-Quinolineacetamide, 6-chloro-3-(4-methylbenzoyl)-N-(2-methylphenyl)-4-oxo-
• 2-(6-chloro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide
• 895639-84-6
• AKOS001820262
• F1609-0728
• 2-[6-chloro-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• 2-[6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2-methylphenyl)acetamide

• Inchi： 1S/C26H21ClN2O3/c1-16-7-9-18(10-8-16)25(31)21-14-29(23-12-11-19(27)13-20(23)26(21)32)15-24(30)28-22-6-4-3-5-17(22)2/h3-14H,15H2,1-2H3,(H,28,30)
• InChI Key： JBOHHYHRJGCARH-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C)=O)C2=C(C=C(Cl)C=C2)C(=O)C(C(=O)C2=CC=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 444.1240702g/mol
• Monoisotopic Mass: 444.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 659.5±55.0 °C(Predicted)
• pka: 13.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide

Comprehensive Overview of 2-6-Chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide (CAS No. 895639-84-6)

2-6-Chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide (CAS No. 895639-84-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique molecular structure, which combines a chloro-substituted quinoline core with a methylbenzoyl group and an acetamide side chain. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's CAS number 895639-84-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers often search for this identifier to access detailed physicochemical properties, safety data, and synthetic protocols. The presence of both chloro and methylphenyl substituents in the molecule contributes to its potential bioactivity, particularly in targeting specific enzymes or receptors. This aligns with current trends in precision medicine and targeted therapy, where molecules with tailored functional groups are highly sought after.

In recent years, the demand for quinoline-based compounds has surged due to their versatility in medicinal chemistry. 2-6-Chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide is no exception. Its structure suggests potential interactions with biological systems, making it a subject of interest for studies on anti-inflammatory, antimicrobial, or anticancer properties. These applications resonate with global health priorities, such as combating antibiotic resistance and developing novel oncology treatments.

Synthetic routes for this compound often involve multi-step organic reactions, including acylations, cyclizations, and substitutions. Researchers frequently inquire about optimized synthesis methods to improve yield and purity, reflecting the broader scientific community's focus on green chemistry and sustainable synthesis. The compound's 4-oxo-1,4-dihydroquinolin scaffold is particularly noteworthy, as it is a common motif in many FDA-approved drugs, further underscoring its relevance.

From a commercial perspective, CAS No. 895639-84-6 is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability are influenced by factors such as raw material costs and synthetic complexity. Laboratories working on high-throughput screening or structure-activity relationship (SAR) studies may find this compound valuable for their projects.

In summary, 2-6-Chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methylphenyl)acetamide represents a compelling area of study at the intersection of chemistry and biology. Its structural uniqueness and potential applications align with contemporary research trends, making it a compound worth watching in the evolving landscape of drug discovery and biochemical innovation.